Cas no 10601-97-5 (1-(chloromethyl)-3-ethynylbenzene)

• Product Name: 1-(chloromethyl)-3-ethynylbenzene
• CAS No: 10601-97-5
• MF: C₉H₇Cl
• MW: 150.60488152504
• MDL: MFCD19235064
• CID: 1169318
• PubChem ID: 55302462
• Update Time: 2025-04-20

1-(chloromethyl)-3-ethynylbenzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(chloromethyl)-3-ethynyl-
• 1-(chloromethyl)-3-ethynylbenzene
• 10601-97-5
• EN300-1984503
• AKOS006385058

• MDL： MFCD19235064
• Inchi： 1S/C9H7Cl/c1-2-8-4-3-5-9(6-8)7-10/h1,3-6H,7H2
• InChI Key： IIYKBXPZRQPEJQ-UHFFFAOYSA-N
• SMILES： ClCC1C=CC=C(C#C)C=1

Computed Properties

• Exact Mass: 150.02371
• Monoisotopic Mass: 150.0236279g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl halides Benzyl chlorides